(E)-N-(2-oxo-2-(2-(thiophen-2-ylmethylene)hydrazinyl)ethyl)-2-(trifluoromethyl)benzamide
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Description
(E)-N-(2-oxo-2-(2-(thiophen-2-ylmethylene)hydrazinyl)ethyl)-2-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C15H12F3N3O2S and its molecular weight is 355.34. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Novel Schiff Base Benzamides : A key intermediate identified for synthesizing new Schiff base compounds exhibited potent antimicrobial activity. This synthesis involved the nucleophilic attack of hydrazine hydrate on a thiophenyl precursor, leading to compounds with significant antibacterial and antifungal effects (Karanth et al., 2018).
Heterocyclic Synthesis : Research into thiophenylhydrazonoacetates explored their reactivity towards various nitrogen nucleophiles, yielding diverse heterocyclic derivatives, indicative of the compound's versatility in synthesizing complex heterocycles (Mohareb et al., 2004).
Crystal Structure Analysis : The crystal structure of a related compound was elucidated, providing insights into its molecular configuration and the stabilization mechanisms within its crystal lattice, enhancing the understanding of such compounds at the atomic level (Kumar et al., 2016).
Antimicrobial Activities
- Antimicrobial Properties : The synthesized Schiff base benzamides displayed promising antimicrobial properties. For instance, one study reported significant growth inhibition of Candida albicans and Pseudomonas aeruginosa, demonstrating the potential of these compounds in treating infections (Karanth et al., 2018).
Catalytic and Synthetic Applications
- Catalytic Activities in Olefin Oxidation : Dioxidovanadium(V) complexes involving related ligands showed catalytic efficiency in olefin oxidation, highlighting the application of these compounds in industrial and synthetic chemistry (Ghorbanloo et al., 2017).
Properties
IUPAC Name |
N-[2-oxo-2-[(2E)-2-(thiophen-2-ylmethylidene)hydrazinyl]ethyl]-2-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12F3N3O2S/c16-15(17,18)12-6-2-1-5-11(12)14(23)19-9-13(22)21-20-8-10-4-3-7-24-10/h1-8H,9H2,(H,19,23)(H,21,22)/b20-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YABYOGQCKBQIBQ-DNTJNYDQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NCC(=O)NN=CC2=CC=CS2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)C(=O)NCC(=O)N/N=C/C2=CC=CS2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12F3N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.